8,8-Dimethyl-1-oxa-spiro[4.5]decan-2-one

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 8,8-dimethyl-1-oxaspiro[4.5]decan-2-one
• InChI: InChI=1S/C11H18O2/c1-10(2)5-7-11(8-6-10)4-3-9(12)13-11/h3-8H2,1-2H3
• InChI Key: NEZSTKVIAIYERC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC(=O)O2)CC1)C

Description

8,8-Dimethyl-1-oxa-spiro[4.5]decan-2-one is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 ml three necked round bottom flask was charged 4,4-dimethyl-cyclohexanol (100 g, 0.78 mol) and heated up to 160° C., while adding over 4 hours tBuOOtBu (11.4 g, 0.08 mol) and ethylacrylate (39.2 g, 0.39 mol). 10 minutes after the end of the addition, the mixture was cooled to 50° C. and lights were distilled off. Then, 30% w/w aqueous NaOH (61 g) and MTBE (200 g) were added. Stirring was continued during the night at 40° C. and the aqueous phase was separated. The aqueous phase was re-extracted four times with MTBE (200 g). Afterwards, MTBE (200 g) was added to the aqueous phase, and the pH adjusted to 1 with 50% w/w aqueous H2SO4. The organic phase was washed with water and concentrated to yield 49.4 g of crude 8,8-dimethyl-1-oxa-spiro[4.5]decan-2-one (GC purity: 96.3%).